5-acetyl-6-methyl-2-{[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]thio}nicotinonitrile

• IUPAC Name: 5-acetyl-6-methyl-2-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H20N2O2S/c1-11-6-13(3)17(7-12(11)2)19(24)10-25-20-16(9-21)8-18(15(5)23)14(4)22-20/h6-8H,10H2,1-5H3
• InChI Key: OOUPNZOHJYMKCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)CSC2=NC(=C(C=C2C#N)C(=O)C)C)C
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

5-acetyl-6-methyl-2-{[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]thio}nicotinonitrile is a synthetic compound with potential applications in scientific research. This compound is a member of the nicotinonitrile family, which has been studied extensively for their biological activities.

Mechanism of Action

The mechanism of action of 5-acetyl-6-methyl-2-{[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]thio}nicotinonitrile is not fully understood. However, it has been proposed that this compound may exert its biological activities through the inhibition of pro-inflammatory cytokines and the induction of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

5-acetyl-6-methyl-2-{[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]thio}nicotinonitrile has several advantages for lab experiments. This compound is relatively easy to synthesize and has been shown to exhibit potent biological activities. However, the limitations of this compound include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 5-acetyl-6-methyl-2-{[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]thio}nicotinonitrile. These include the investigation of its potential as a therapeutic agent for neurodegenerative diseases, the exploration of its mechanism of action, and the development of more potent analogs with improved solubility and lower toxicity. Additionally, the use of this compound in combination with other therapeutic agents may also be explored.

Scientific Research Applications

5-acetyl-6-methyl-2-{[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]thio}nicotinonitrile has been studied for its potential applications in scientific research. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been studied for its potential as a therapeutic agent for neurodegenerative diseases.